Cas no 62150-39-4 (1H-1,2,3-Triazol-5-ol, 1-methyl-)

• Product Name: 1H-1,2,3-Triazol-5-ol, 1-methyl-
• CAS No: 62150-39-4
• MF: C₃H₅N₃O
• MW: 99.0912997722626
• CID: 456265
• PubChem ID: 23182417
• Update Time: 2025-04-19

1H-1,2,3-Triazol-5-ol, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazol-5-ol, 1-methyl-
• 3-methyl-2H-triazol-4-one
• EN300-7056913
• 62150-39-4
• 3-Methyl-2,3-dihydro-4H-1,2,3-triazol-4-one
• DTXSID00631212
• 2386924-30-5
• 1-methyl-2,5-dihydro-1H-1,2,3-triazol-5-one
• 1-Methyl-1H-1,2,3-triazol-5-ol

• Inchi： 1S/C3H5N3O/c1-6-3(7)2-4-5-6/h2,5H,1H3
• InChI Key： SNRYLDKJDJBNCX-UHFFFAOYSA-N
• SMILES： O=C1C=NNN1C

Computed Properties

• Exact Mass: 99.04335
• Monoisotopic Mass: 99.043261792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 50.94